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Compound of Interest

Compound Name: N,N,N',N'-Tetramethyl-L-tartramide

Cat. No.: B020517

This technical support center provides troubleshooting guides and frequently asked questions
(FAQs) for researchers, scientists, and drug development professionals working with N,N,N',N'-
Tetramethyl-L-tartramide.

Frequently Asked Questions (FAQS)
Q1: What are the general properties of N,N,N',N'-Tetramethyl-L-tartramide?

N,N,N',N'-Tetramethyl-L-tartramide is a white crystalline powder.[1] It is primarily used as a
chiral ligand for catalysts in asymmetric synthesis, aiding in the creation of chiral drugs and
other specialized chemicals.[1]

Data Presentation: Physical and Chemical Properties

Property Value Source
Molecular Formula C8H16N204 [2][3]
Molecular Weight 204.22 g/mol [21[41[5]
Melting Point 184-186 °C [31[41[6]
Appearance White crystalline powder [1]
Optical Activity [0]20/D +46°, ¢ = 3 in ethanol [415]
Assay >98% [41[5]
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Q2: What is the solubility profile of N,N,N’,N'-Tetramethyl-L-tartramide?

It is soluble in water and polar organic solvents such as alcohols, ketones, and esters.[1] Due
to its polar nature, it is expected to have low solubility in nonpolar organic solvents.

Data Presentation: Predicted Solubility

Solvent Predicted Solubility Rationale
Water Soluble [1]
Ethanol Soluble [1]
Methanol Soluble [1]
Acetone Soluble [1]
Ethyl Acetate Soluble [1]

_ _ Lower polarity than the
Dichloromethane Sparingly Soluble

tartramide.
Toluene Insoluble Nonpolar solvent.
Hexane Insoluble Nonpolar solvent.

Q3: How should I properly store and handle N,N,N',N'-Tetramethyl-L-tartramide?

Store in a dry, cool environment away from sources of ignition and combustible materials.[1] It
is recommended to handle this compound in a well-ventilated area or under a chemical fume
hood.[7][8] Personal protective equipment, including safety glasses and gloves, should be
worn.[1][5] Avoid breathing dust and contact with skin and eyes.[3][9]

Q4: What are the common applications of N,N,N',N'-Tetramethyl-L-tartramide?

The primary application is as a chiral ligand in asymmetric catalysis.[1] It complexes with
transition metals to control the stereoselectivity of reactions, which is crucial in the synthesis of
chiral drugs and agrochemicals.[1] It serves as a versatile chiral building block derived from L-
tartaric acid for the synthesis of bioactive molecules.[10]
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Troubleshooting Guides

Problem 1: Low yield or poor enantioselectivity in my asymmetric synthesis.

Low yields or a lack of stereocontrol can arise from several factors. This guide will help you
diagnose the potential issues.

Logical Relationship: Troubleshooting Low Yield/Selectivity
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Aqueous Extraction
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Support Center: N,N,N',N'-Tetramethyl-L-
tartramide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b02051 7#limitations-of-using-n-n-n-n-tetramethyl-I-
tartramide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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